Cas no 1027088-32-9 (4-Methyl(phenyl-d4)-boronic acid)

• Product Name: 4-Methyl(phenyl-d4)-boronic acid
• CAS No: 1027088-32-9
• MF: C₇H₉BO₂
• MW: 139.980808973312
• CID: 6790146
• PubChem ID: 45788874
• Update Time: 2024-06-24

4-Methyl(phenyl-d4)-boronic acid Chemical and Physical Properties

Names and Identifiers

• AKOS015943372
• 1027088-32-9
• F92671
• 4-Methyl(phenyl-d4)-boronic acid

• Inchi： 1S/C7H9BO2/c1-6-2-4-7(5-3-6)8(9)10/h2-5,9-10H,1H3/i2D,3D,4D,5D
• InChI Key： BIWQNIMLAISTBV-QFFDRWTDSA-N
• SMILES： OB(C1C([2H])=C([2H])C(C)=C([2H])C=1[2H])O

Computed Properties

• Exact Mass: 140.0946667g/mol
• Monoisotopic Mass: 140.0946667g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų